Cas no 2137622-89-8 (3-Cyclobutyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-ol)

• Product Name: 3-Cyclobutyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-ol
• CAS No: 2137622-89-8
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6447893
• PubChem ID: 165606780
• Update Time: 2025-05-23

3-Cyclobutyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2137622-89-8
• EN300-700670
• 3-cyclobutyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-ol
• 3-Cyclobutyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-ol

• Inchi： 1S/C11H12N2O2/c1-6-5-8(14)9-10(7-3-2-4-7)13-15-11(9)12-6/h5,7H,2-4H2,1H3,(H,12,14)
• InChI Key： LVCAJJHZKKXCDP-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C=C(C)N2)=O)C(C2CCC2)=N1

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-Cyclobutyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-ol

3-Cyclobutyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-ol: A Comprehensive Overview

The compound 3-Cyclobutyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-ol, identified by the CAS number 2137622-89-8, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically the oxazolopyridine family, which has garnered considerable attention due to its unique structural features and promising biological activities.

The structure of 3-Cyclobutyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-ol comprises a pyridine ring fused with an oxazole ring, creating a bicyclic system. The substituents on the molecule include a cyclobutyl group at position 3 and a methyl group at position 6. The hydroxyl group at position 4 adds to the molecule's complexity and functional diversity. This combination of structural elements contributes to the compound's distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of oxazolopyridines as scaffolds for drug discovery. The presence of multiple functional groups in 3-Cyclobutyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-ol allows for diverse interactions with biological targets, making it a valuable candidate for exploring new therapeutic agents. Researchers have demonstrated that this compound exhibits potent antioxidant and anti-inflammatory activities, which could be harnessed in the development of treatments for chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its biological significance, 3-Cyclobutyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-ol has shown promise in catalytic applications. Its ability to act as a Lewis acid catalyst in organic reactions has been explored in recent studies. This property makes it a potential candidate for use in green chemistry processes, where efficient and environmentally friendly catalysts are highly sought after.

The synthesis of 3-Cyclobutyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-ol involves a multi-step process that typically includes cyclization reactions and functional group transformations. Researchers have optimized these steps to achieve high yields and purity levels. The synthesis pathway not only highlights the versatility of heterocyclic chemistry but also underscores the importance of precise control over reaction conditions to obtain desired products.

The physical and chemical properties of this compound have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies provide insights into its molecular geometry, stability, and reactivity under various conditions. Understanding these properties is crucial for both laboratory-scale synthesis and potential large-scale production.

In terms of applications beyond pharmacology and catalysis, 3-Cyclobutyl-6-methyl-[1,2]oxazolo[5,4-b]pyridin-4-ol has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has explored its role as an active layer material in organic photovoltaic cells (OPVs), where it demonstrated improved charge transport properties compared to traditional materials.

The environmental impact of synthesizing and using this compound is another area of interest. As sustainability becomes increasingly important in chemical research, efforts are being made to develop eco-friendly synthesis routes for 3-Cyclobutyl-6-methyl-[1,2]oxazolo[5,b]-pyridinone. These include the use of renewable feedstocks and energy-efficient reaction conditions to minimize waste generation.

In conclusion,
the compound CAS No.
is more than just a chemical entity; it represents a bridge between fundamental research and practical applications across multiple disciplines.
As ongoing studies continue to uncover its full potential,
this molecule stands at the forefront of innovation in modern chemistry.